Cas no 5449-99-0 (2-Thiopheneaceticacid, a,a-diphenyl-)

• Product Name: 2-Thiopheneaceticacid, a,a-diphenyl-
• CAS No: 5449-99-0
• MF: C₁₈H₁₄O₂S
• MW: 294.367563724518
• CID: 385645
• PubChem ID: 226238
• Update Time: 2025-04-19

2-Thiopheneaceticacid, a,a-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneaceticacid, a,a-diphenyl-
• 2,2-diphenyl-2-thiophen-2-ylacetic acid
• AC1L5EMA
• AC1Q5RTN
• AR-1I6062
• CTK5A1322
• diphenyl(thiophen-2-yl)acetic acid
• diphenyl-[2]thienyl-acetic acid
• Diphenyl-[2]thienyl-essigsaeure
• diphenyl-2-thiophenyl acetic acid
• NSC16466
• diphenylthiolacetic acid
• DTXSID40280349
• 5449-99-0
• NSC-16466

• Inchi： 1S/C18H14O2S/c19-17(20)18(16-12-7-13-21-16,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13H,(H,19,20)
• InChI Key： BURKTUOMUKXJQK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 294.07152
• Monoisotopic Mass: 294.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 37.3
• LogP: 4.16710